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Compound of Interest

Compound Name: Gomisin G

Cat. No.: B1339162

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gomisin G, a lignan isolated from Schisandra chinensis, has demonstrated potential
therapeutic effects, including improving muscle strength by enhancing mitochondrial
biogenesis.[1][2] Mitochondrial biogenesis is the process by which new mitochondria are
formed in the cell, a critical process for cellular energy homeostasis and overall cell health.
Dysregulation of mitochondrial biogenesis is implicated in a variety of diseases, making it a key
target for therapeutic intervention. Gomisin G has been shown to stimulate mitochondrial
biogenesis through the activation of the SIRT1/PGC-1a signaling pathway, which in turn
upregulates downstream targets such as Nuclear Respiratory Factor 1 (NRF1) and
Mitochondrial Transcription Factor A (TFAM).[1][2]

These application notes provide a comprehensive set of protocols to assess the effect of
Gomisin G on mitochondrial biogenesis in a cell-based model. The assays described herein
are designed to quantify changes in mitochondrial mass, mitochondrial DNA (mtDNA) content,
and the expression of key regulatory proteins.

Key Signaling Pathway: Gomisin G and
Mitochondrial Biogenesis
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Gomisin G is understood to promote mitochondrial biogenesis by activating the SIRT1/PGC-
la signaling cascade. This pathway is a central regulator of cellular energy metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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